8-{2-[(E)-1-(4-fluorophenyl)ethylidene]hydrazino}quinolinium chloride

• IUPAC Name: N-[1-(4-fluorophenyl)ethylideneamino]quinolin-1-ium-8-amine;chloride
• InChI: InChI=1S/C17H14FN3.ClH/c1-12(13-7-9-15(18)10-8-13)20-21-16-6-2-4-14-5-3-11-19-17(14)16;/h2-11,21H,1H3;1H
• InChI Key: HTBBBSZJXCKLDI-UHFFFAOYSA-N
• Canonical SMILES: CC(=NNC1=CC=CC2=C1[NH+]=CC=C2)C3=CC=C(C=C3)F.[Cl-]
• Molecular Formula: C17H15ClFN3
• Molecular Weight: 315.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of 8-{2-[(E)-1-(4-fluorophenyl)ethylidene]hydrazino}quinolinium chloride consists of a quinoline ring substituted with a hydrazino group at the 8th position. This hydrazino group is further substituted with a 4-fluorophenyl ethylidene group.

Scientific Research Applications

Chemical Structure and Properties

• The study of closely related compounds, such as 4-[(Z)-N′-(4-hydroxybenzylidene)hydrazino]-8-(trifluoromethyl)quinolinium, reveals insights into the crystal packing and molecular interactions of quinolinium derivatives. These compounds display significant hydrogen bonding and π–π stacking interactions, which are key in their chemical behavior (Jasinski et al., 2008).

Pharmacological and Therapeutic Research

• A study on a similar compound, 2-Formyl-8-hydroxy-quinolinium chloride, showed potential as an anticancer agent. It exhibited selectivity between hepatoma cells and normal hepatocytes and demonstrated strong anti-tumor activity in vivo (Lam et al., 2014).
• Another research focusing on 2-Formyl-8-hydroxy-quinolinium chloride explored its antiangiogenic activity. This compound inhibited the growth of human umbilical vein endothelial cells and demonstrated significant anti-tumor effects in a hepatocarcinogenesis model (Lam et al., 2016).

Synthesis and Chemical Reactions

• Research into 8-Quinolineselanyl chloride, a related compound, provides insights into the synthesis of selenium and nitrogen-containing heterocycles, highlighting the versatility and reactivity of quinolinium derivatives in chemical synthesis (Borisov et al., 2011).
• The study of 4-[(2-Chloroethyl)amino]quinolinium chloride monohydrate demonstrates the crystal structure and intermolecular interactions, such as hydrogen bonding and π–π interactions, important in the synthesis and stability of quinolinium salts (de Souza et al., 2009).

Photophysical and Spectroscopic Properties

• A study on acridizinium, a benzo[b]quinolizinium salt, provides insights into the spectroscopic properties and halide quenching sensitivity of quinolinium derivatives. This research is relevant for sensing applications involving similar quinolinium structures (Jagt et al., 2009).

Crystallography and Molecular Structure

• Investigations into various quinolinium derivatives, such as 8-hydroxyquinolinium salts, reveal the role of hydrogen bonding and molecular interactions in determining their crystal structures. This has implications for understanding the structural properties of similar compounds (Mohammadnezhad et al., 2015).